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Compound of Interest

Compound Name: 1-Bromo-3-ethylpentane

Cat. No.: B3187701 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Bromo-3-ethylpentane

Introduction
1-Bromo-3-ethylpentane (CAS No: 1647-24-1) is a branched-chain alkyl halide.[1] As a

primary bromoalkane, its structure consists of a seven-carbon backbone with a bromine atom

attached to a primary carbon and an ethyl group at the 3-position.[1] This configuration makes

it a valuable intermediate and building block in organic synthesis, particularly in reactions

where a C7 alkyl group is introduced, such as in the formation of Grignard reagents or in

nucleophilic substitution reactions. Understanding its physical properties is paramount for

researchers and drug development professionals to effectively handle, store, and utilize this

compound in experimental designs, ensuring both safety and reaction optimization. This guide

provides a comprehensive overview of the core physical characteristics of 1-Bromo-3-
ethylpentane, grounded in available chemical data and established scientific principles.

Section 1: Chemical Identity and Molecular
Structure
Precise identification is the foundation of chemical research. 1-Bromo-3-ethylpentane is

systematically identified by several key descriptors that define its unambiguous molecular

structure.

IUPAC Name: 1-bromo-3-ethylpentane[1]

CAS Number: 1647-24-1[1][2]
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Molecular Formula: C₇H₁₅Br[1][2]

SMILES: CCC(CC)CCBr[1][2]

InChI Key: XNRMWPQRKZTIGI-UHFFFAOYSA-N[1]

The structure features a chiral center at the third carbon, although it is commonly supplied as a

racemic mixture. The primary carbon-bromine bond is the key reactive site, susceptible to

nucleophilic attack and other transformations common to alkyl halides.

Section 2: Core Physical and Chemical Properties
The physical state, solubility, and other macroscopic properties of a compound are dictated by

its molecular weight, structure, and resultant intermolecular forces. For 1-Bromo-3-
ethylpentane, these properties are summarized below.

Data Presentation: Physical Property Summary
Property Value Source

Molecular Weight 179.10 g/mol [1][2]

Monoisotopic Mass 178.03571 Da [1]

Physical State
Liquid (at standard

temperature and pressure)
Inferred from properties

XLogP3 (Predicted) 3.8 [1]

Topological Polar Surface Area 0 Å² [1]

Rotatable Bond Count 4 [2]

Solubility
Low solubility in water; soluble

in organic solvents.
[3][4]

Discussion of Properties
The molecular weight of 179.10 g/mol is a fundamental property derived from its atomic

composition.[1][2] The molecule's nonpolar character, arising from the hydrocarbon chain, is
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significant. This is quantitatively suggested by the predicted XLogP3 value of 3.8, which

indicates a high degree of lipophilicity (fat-solubility) over hydrophilicity (water-solubility).[1]

Consequently, 1-Bromo-3-ethylpentane exhibits low solubility in polar solvents like water but

is expected to be miscible with common nonpolar organic solvents such as ethers,

hydrocarbons, and chlorinated solvents.[3][4] This behavior is a direct result of the principle that

"like dissolves like"; the van der Waals forces between the alkyl halide molecules are

comparable to those between the halide and nonpolar solvent molecules.[4] As a bromoalkane,

it is denser than water.[3]

Section 3: Experimental Protocol - Determination of
Boiling Point via Simple Distillation
The boiling point is a critical physical constant for a liquid, providing an indication of its volatility

and purity. The following protocol outlines a self-validating method for its determination. The

causality behind each step is explained to ensure experimental integrity.

Objective: To determine the atmospheric boiling point of 1-Bromo-3-ethylpentane.

Materials:

1-Bromo-3-ethylpentane sample

Round-bottom flask (25 or 50 mL)

Distillation head with thermometer adapter

Condenser (Liebig or similar)

Receiving flask

Calibrated thermometer (-10 to 200 °C range)

Heating mantle with a controller

Boiling chips or magnetic stir bar
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Clamps and stand

Methodology:

Apparatus Assembly:

Assemble a simple distillation apparatus, ensuring all glass joints are securely clamped

and properly sealed. The thermometer bulb should be positioned just below the side arm

of the distillation head to accurately measure the temperature of the vapor entering the

condenser.

Causality: Correct thermometer placement is crucial. If too high, the recorded temperature

will be lower than the actual boiling point; if too low, it will be influenced by superheated

liquid, leading to an inaccurate, higher reading.

Sample Preparation:

Charge the round-bottom flask with 10-15 mL of 1-Bromo-3-ethylpentane. Add 2-3

boiling chips or a magnetic stir bar.

Causality: Boiling chips or stirring prevent "bumping" (sudden, violent boiling) by providing

nucleation sites for smooth bubble formation, ensuring a steady and controlled boil.

Distillation Process:

Begin circulating cold water through the condenser, with water entering at the bottom inlet

and exiting at the top outlet.

Causality: This counter-current flow ensures the most efficient cooling and condensation of

the vapor.

Apply heat gradually using the heating mantle. The goal is a slow, steady distillation rate of

approximately 1-2 drops per second into the receiving flask.

Causality: Gradual heating prevents superheating and ensures that the vapor and liquid

are in equilibrium, which is the condition under which the boiling point is defined. A rapid

rate can lead to an erroneously high temperature reading.
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Data Recording:

Record the temperature when the first drop of distillate is collected and monitor the

temperature throughout the distillation. A pure compound will exhibit a stable and narrow

boiling range (typically 1-2 °C).

Record the stable temperature plateau as the observed boiling point.

Validation and Correction:

Record the ambient atmospheric pressure. If the pressure is not exactly 760 mmHg (1

atm), the observed boiling point must be corrected using a nomograph or the Clausius-

Clapeyron relation.

Causality: The boiling point of a liquid is dependent on the external pressure. This

correction standardizes the measurement, making it comparable to literature values.

Section 4: Synthesis Pathway and Mechanistic
Overview
1-Bromo-3-ethylpentane is typically synthesized from its corresponding alcohol, 3-

ethylpentan-1-ol, via a nucleophilic substitution reaction. A common and efficient method

involves the use of phosphorus tribromide (PBr₃). This reaction proceeds through an Sₙ2

mechanism, which is highly effective for primary alcohols.

The overall transformation is: 3 CH₃CH₂CH(CH₂CH₃)CH₂OH + PBr₃ → 3

CH₃CH₂CH(CH₂CH₃)CH₂Br + H₃PO₃

The workflow involves the reaction of the primary alcohol with PBr₃, followed by a workup

procedure to isolate and purify the desired 1-Bromo-3-ethylpentane product.
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Caption: Sₙ2 synthesis of 1-Bromo-3-ethylpentane from 3-ethylpentan-1-ol.

Section 5: Safety, Handling, and Storage
As a flammable and irritant chemical, proper safety protocols are mandatory when working with

1-Bromo-3-ethylpentane.

GHS Hazard Classification[1]
Flammable Liquid: H226 - Flammable liquid and vapor.

Skin Irritation: H315 - Causes skin irritation.

Eye Irritation: H319 - Causes serious eye irritation.

Respiratory Irritation: H335 - May cause respiratory irritation.

Handling and Personal Protective Equipment (PPE)
Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation of vapors.[5]

PPE: Wear appropriate protective eyeglasses or chemical safety goggles, nitrile gloves, and

a lab coat to prevent eye and skin contact.[5]
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Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.

Use spark-proof tools and explosion-proof equipment. Ground and bond containers when

transferring material.[5][6]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents and bases.[5][6]

The storage area should be designated as a "flammables area."[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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